Cas no 648449-67-6 (3-amino-1,2-benzoxazole-5-carbaldehyde)

3-amino-1,2-benzoxazole-5-carbaldehyde structure
648449-67-6 structure
Product Name:3-amino-1,2-benzoxazole-5-carbaldehyde
CAS No:648449-67-6
MF:C8H6N2O2
MW:162.145441532135
CID:414123
PubChem ID:57358416
Update Time:2025-04-19

3-amino-1,2-benzoxazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzisoxazole-5-carboxaldehyde, 3-amino-
    • 1,2-Benzisoxazole-5-carboxaldehyde,3-amino-(9CI)
    • 3-amino-1,2-benzoxazole-5-carbaldehyde
    • 648449-67-6
    • 3-Amino-benzo[d]isoxazole-5-carbaldehyde
    • DTXSID80724111
    • EN300-119783
    • SCHEMBL2884511
    • AKOS022714628
    • FT-0751640
    • amino-1,2-benzoxazole-5-carbaldehyde
    • UQYYIXGRQZJGBS-UHFFFAOYSA-N
    • CS-0224505
    • AMY30750
    • Z1262684395
    • 3-aminobenzo[d]isoxazole-5-carbaldehyde
    • Inchi: 1S/C8H6N2O2/c9-8-6-3-5(4-11)1-2-7(6)12-10-8/h1-4H,(H2,9,10)
    • InChI Key: UQYYIXGRQZJGBS-UHFFFAOYSA-N
    • SMILES: O1C2C=CC(C=O)=CC=2C(N)=N1

Computed Properties

  • Exact Mass: 162.042927438g/mol
  • Monoisotopic Mass: 162.042927438g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 69.1Ų

3-amino-1,2-benzoxazole-5-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM523428-1g
3-Aminobenzo[d]isoxazole-5-carbaldehyde
648449-67-6 97%
1g
$*** 2023-05-29
Enamine
EN300-119783-0.05g
3-amino-1,2-benzoxazole-5-carbaldehyde
648449-67-6 95%
0.05g
$319.0 2023-05-06
Enamine
EN300-119783-0.1g
3-amino-1,2-benzoxazole-5-carbaldehyde
648449-67-6 95%
0.1g
$476.0 2023-05-06
Enamine
EN300-119783-0.25g
3-amino-1,2-benzoxazole-5-carbaldehyde
648449-67-6 95%
0.25g
$679.0 2023-05-06
Enamine
EN300-119783-0.5g
3-amino-1,2-benzoxazole-5-carbaldehyde
648449-67-6 95%
0.5g
$1069.0 2023-05-06
Enamine
EN300-119783-1.0g
3-amino-1,2-benzoxazole-5-carbaldehyde
648449-67-6 95%
1g
$1371.0 2023-05-06
Enamine
EN300-119783-2.5g
3-amino-1,2-benzoxazole-5-carbaldehyde
648449-67-6 95%
2.5g
$2688.0 2023-05-06
Enamine
EN300-119783-5.0g
3-amino-1,2-benzoxazole-5-carbaldehyde
648449-67-6 95%
5g
$3977.0 2023-05-06
Enamine
EN300-119783-10.0g
3-amino-1,2-benzoxazole-5-carbaldehyde
648449-67-6 95%
10g
$5897.0 2023-05-06
Enamine
EN300-119783-50mg
3-amino-1,2-benzoxazole-5-carbaldehyde
648449-67-6 95.0%
50mg
$319.0 2023-10-03
Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd